N-(3-acetylphenyl)-2-[4-(anilinosulfonyl)phenoxy]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[4-(phenylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C22H20N2O5S/c1-16(25)17-6-5-9-19(14-17)23-22(26)15-29-20-10-12-21(13-11-20)30(27,28)24-18-7-3-2-4-8-18/h2-14,24H,15H2,1H3,(H,23,26)
• InChI Key: IZFAPQBLNLLQFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, including the acetylation of phenols, chloroacetylation, and reactions with sulfuryl chloride or similar reagents under optimized conditions. For instance, one synthesis route for a similar compound involved the reaction of 4-phenoxyphenol with 2-chloroacetyl methylamine, followed by reaction with sulfuryl chloride, resulting in yields around 80% under optimized conditions such as reaction temperatures of 40℃ and reaction times of 5 hours (Gao Yonghong, 2009).

Molecular Structure Analysis

The molecular structure of acetamide derivatives can be elucidated using techniques like X-ray crystallography, which provides detailed information on the arrangement of atoms within the molecule. NMR and IR spectroscopy are also crucial for understanding the molecular structure, offering insights into the electronic environment of the molecule and the nature of its bonds (T. Romero & Angela Margarita, 2008).